Cas no 954001-11-7 (3-methyl-N-3-(2-phenylmorpholin-4-yl)propyl-4-propoxybenzene-1-sulfonamide)
3-methyl-N-3-(2-phenylmorpholin-4-yl)propyl-4-propoxybenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-N-3-(2-phenylmorpholin-4-yl)propyl-4-propoxybenzene-1-sulfonamide
- SR-01000920084-1
- 3-methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]-4-propoxybenzenesulfonamide
- 954001-11-7
- SR-01000920084
- 3-methyl-N-(3-(2-phenylmorpholino)propyl)-4-propoxybenzenesulfonamide
- F5023-0156
- 3-methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]-4-propoxybenzene-1-sulfonamide
- AKOS024490985
- VU0630171-1
-
- Inchi: 1S/C23H32N2O4S/c1-3-15-28-22-11-10-21(17-19(22)2)30(26,27)24-12-7-13-25-14-16-29-23(18-25)20-8-5-4-6-9-20/h4-6,8-11,17,23-24H,3,7,12-16,18H2,1-2H3
- InChI Key: BCLRZCYQYOQXDQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C)C=1)OCCC)(NCCCN1CCOC(C2C=CC=CC=2)C1)(=O)=O
Computed Properties
- Exact Mass: 432.20827868g/mol
- Monoisotopic Mass: 432.20827868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 10
- Complexity: 589
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 76.2Ų
3-methyl-N-3-(2-phenylmorpholin-4-yl)propyl-4-propoxybenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5023-0156-2μmol |
3-methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]-4-propoxybenzene-1-sulfonamide |
954001-11-7 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5023-0156-5μmol |
3-methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]-4-propoxybenzene-1-sulfonamide |
954001-11-7 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5023-0156-10μmol |
3-methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]-4-propoxybenzene-1-sulfonamide |
954001-11-7 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5023-0156-20μmol |
3-methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]-4-propoxybenzene-1-sulfonamide |
954001-11-7 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5023-0156-1mg |
3-methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]-4-propoxybenzene-1-sulfonamide |
954001-11-7 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5023-0156-2mg |
3-methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]-4-propoxybenzene-1-sulfonamide |
954001-11-7 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5023-0156-3mg |
3-methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]-4-propoxybenzene-1-sulfonamide |
954001-11-7 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5023-0156-4mg |
3-methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]-4-propoxybenzene-1-sulfonamide |
954001-11-7 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5023-0156-5mg |
3-methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]-4-propoxybenzene-1-sulfonamide |
954001-11-7 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5023-0156-10mg |
3-methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]-4-propoxybenzene-1-sulfonamide |
954001-11-7 | 10mg |
$79.0 | 2023-09-10 |
3-methyl-N-3-(2-phenylmorpholin-4-yl)propyl-4-propoxybenzene-1-sulfonamide Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 3-methyl-N-3-(2-phenylmorpholin-4-yl)propyl-4-propoxybenzene-1-sulfonamide
Introduction to 3-methyl-N-3-(2-phenylmorpholin-4-yl)propyl-4-propoxybenzene-1-sulfonamide (CAS No. 954001-11-7) and Its Emerging Applications in Chemical Biology
3-methyl-N-3-(2-phenylmorpholin-4-yl)propyl-4-propoxybenzene-1-sulfonamide, identified by its CAS number 954001-11-7, represents a novel sulfonamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, combines a benzene sulfonamide moiety with a propyl chain substituted at the N-position by a morpholine ring. The presence of a phenyl group on the morpholine ring further enhances its structural complexity, making it a promising candidate for exploring new biochemical interactions and therapeutic applications.
The sulfonamide functional group is well-documented for its role in medicinal chemistry, particularly due to its ability to act as a bioisostere for carboxylic acids, enabling the formation of hydrogen bonds and facilitating interactions with biological targets. In the case of 3-methyl-N-3-(2-phenylmorpholin-4-yl)propyl-4-propoxybenzene-1-sulfonamide, the morpholine ring introduces additional flexibility and potential for binding to specific protein targets. This structural motif has been extensively studied for its ability to modulate enzyme activity and receptor binding, making it a valuable scaffold for drug discovery.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have shown that the propoxy group in 3-methyl-N-3-(2-phenylmorpholin-4-yl)propyl-4-propoxybenzene-1-sulfonamide can influence solubility and metabolic stability, which are critical factors in drug development. The phenylmorpholine moiety, in particular, has been associated with enhanced binding affinity to certain enzymes and receptors, suggesting potential applications in treating neurological disorders, inflammatory diseases, and other conditions.
The synthesis of 3-methyl-N-3-(2-phenylmorpholin-4-yl)propyl-4-propoxybenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonamide group at the 1-position of the benzene ring followed by functionalization at the 4-position with a propoxy group necessitates careful selection of reagents and catalysts. Recent innovations in green chemistry have also influenced synthetic methodologies, emphasizing sustainable practices that minimize waste and energy consumption.
In terms of biological activity, preliminary studies on 3-methyl-N-3-(2-phenylmorpholin-4-yl)propyl-4-propoxybenzene-1-sulfonamide have revealed promising results in inhibiting certain kinases and enzymes implicated in cancer progression. The morpholine ring, known for its ability to stabilize positively charged nitrogen atoms, contributes to the compound's interaction with ATP-binding sites in enzymes. This has led to investigations into its potential as an anticancer agent, particularly in targeting tyrosine kinases that play a crucial role in cell signaling pathways.
The propoxybenzene core of 3-methyl-N-3-(2-phenylmorpholin-4-yll)propyl)-4-propoxybenzene]-1-sulfonamide provides an additional layer of structural diversity that can be exploited for modulating drug-like properties such as bioavailability and pharmacokinetics. Researchers are exploring various derivatives of this compound to optimize these properties while maintaining or enhancing biological activity. The use of high-throughput screening (HTS) technologies has accelerated the process of identifying lead compounds from large libraries like this one, enabling faster translation from bench to bedside.
From a regulatory perspective, compounds like 3-methyl-N--(2--phenylmorpholin--4--ytl)--propyI--(l--sulfonyl)--propoxy]benzene] (CAS No. 954001--11--7 are subject to rigorous testing to ensure safety and efficacy before entering clinical trials. The sulfonamide group, while beneficial biologically, can also pose challenges during development due to potential toxicity concerns. However, advances in drug metabolism studies have provided better insights into managing these risks effectively.
The role of computational tools in predicting ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties cannot be overstated. By leveraging machine learning algorithms trained on large datasets containing known drug candidates, 3-methyl-N--(2--phenylmorpholme--(l)--sulfonyl)--propoxy]benzenel] (CAS No 954001-l(l)-7 can be optimized further before experimental validation begins This approach not only saves time but also reduces costs associated with traditional trial-and-error methods.
In conclusion, 3-methyl-N--(2--phenylmorpholme --(l)--sulfonyl)--propox}benzenel] (CAS No 954001-l(l)-7 stands out as an intriguing compound with significant potential across multiple therapeutic areas Its unique structural features make it an excellent candidate for further exploration through both experimental synthesis and computational modeling As research continues into its biological activities, this molecule is likely to contribute valuable insights into developing next-generation therapeutics aimed at treating complex diseases.
954001-11-7 (3-methyl-N-3-(2-phenylmorpholin-4-yl)propyl-4-propoxybenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)